Cas no 788141-80-0 ((2R)-2-Amino-3-(3,4-dimethylphenyl)propanoic acid)

• Product Name: (2R)-2-Amino-3-(3,4-dimethylphenyl)propanoic acid
• CAS No: 788141-80-0
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 2184452
• Update Time: 2025-10-18

(2R)-2-Amino-3-(3,4-dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(3,4-dimethylphenyl)propanoic acid
• 3,4-Dimethyl-D-Phenylalanine
• (2R)-2-Amino-3-(3,4-dimethylphenyl)propanoic acid

• Inchi： 1S/C11H15NO2/c1-7-3-4-9(5-8(7)2)6-10(12)11(13)14/h3-5,10H,6,12H2,1-2H3,(H,13,14)/t10-/m1/s1
• InChI Key： PHTDECHKNDJYMG-SNVBAGLBSA-N
• SMILES： OC([C@@H](CC1C=CC(C)=C(C)C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-Amino-3-(3,4-dimethylphenyl)propanoic acid

Chemical Compound CAS No 788141-80-0: (2R)-2-Amino-3-(3,4-Dimethylphenyl)Propanoic Acid

The chemical compound CAS No 788141-80-0, also known as (2R)-2-Amino-3-(3,4-Dimethylphenyl)Propanoic Acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The structure of (2R)-2-Amino-3-(3,4-Dimethylphenyl)Propanoic Acid consists of a propanoic acid backbone with an amino group attached to the second carbon. The aromatic ring at the third position is substituted with two methyl groups at the 3 and 4 positions, which contributes to its stability and bioavailability. This configuration not only enhances its solubility but also plays a crucial role in its interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including asymmetric synthesis and enzymatic catalysis, to produce this molecule with high enantiomeric excess. These methods have significantly improved the scalability of production, making it more accessible for large-scale applications.

In terms of pharmacology, (2R)-2-Amino-3-(3,4-Dimethylphenyl)Propanoic Acid has shown promising activity in preclinical studies. It has been identified as a potential lead compound for treating neurodegenerative diseases due to its ability to modulate key enzymes involved in amyloid-beta production. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting its potential use in inflammatory bowel disease and arthritis.

The compound's unique properties also extend to its application in food science. Studies have demonstrated its role as a natural flavor enhancer, particularly in improving the taste profile of low-calorie beverages. Its ability to interact with taste receptors without caloric intake makes it an attractive candidate for the food industry.

Furthermore, recent research has focused on the environmental impact of (2R)-2-Amino-3-(3,4-Dimethylphenyl)Propanoic Acid. Biodegradation studies indicate that it is rapidly metabolized by soil microorganisms, reducing its environmental footprint. This finding is crucial for regulatory compliance and sustainable manufacturing practices.

In conclusion, CAS No 788141-80-0, or (2R)-2-Amino-3-(3,4-Dimethylphenyl)Propanoic Acid, represents a versatile molecule with diverse applications across multiple industries. Its structural uniqueness, coupled with recent advancements in synthesis and pharmacology, positions it as a key player in future drug development and food innovation. Continued research will undoubtedly unlock further potential uses for this intriguing compound.